Cas no 19861-62-2 (2,4-Dichloro-5-nitrobenzoic acid)

• Product Name: 2,4-Dichloro-5-nitrobenzoic acid
• CAS No: 19861-62-2
• MF: C₇H₃Cl₂NO₄
• MW: 236.009020090103
• MDL: MFCD00456403
• CID: 1079420
• PubChem ID: 796650
• Update Time: 2025-11-02

2,4-Dichloro-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-nitrobenzoic acid
• 2,4-Dichlor-5-nitro-benzoesaeure
• 2,4-dichloro-5-nitro-benzoic acid
• 4,6-Dichloro-3-nitrobenzoic acid
• 4-dichloro-5-nitrobenzoic acid
• 5-nitro-2,4-dichlorobenzoic acid
• MFCD25563231
• BBL009509
• Benzoic acid, 2,4-dichloro-5-nitro-
• D83023
• A879967
• 19861-62-2
• DA-27301
• 2,4-Dichloro-5-nitrophenylacetic acid
• MFCD00456403
• DTXSID20355327
• CS-0157861
• 2,4-dichloro-5-nitrobenzoicacid
• SR-01000195675
• STL062188
• SR-01000195675-1
• EN300-191324
• SCHEMBL613001
• AKOS000114262
• VS-02093

• MDL： MFCD00456403
• Inchi： 1S/C7H3Cl2NO4/c8-4-2-5(9)6(10(13)14)1-3(4)7(11)12/h1-2H,(H,11,12)
• InChI Key： TXZVRLLCMSPNOH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C(=O)O)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 234.94400
• Monoisotopic Mass: 234.9439130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.12000
• LogP: 3.12300

2,4-Dichloro-5-nitrobenzoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 2,4-Dichloro-5-nitrobenzoic acid

2,4-Dichloro-5-nitrobenzoic Acid (CAS No. 19861-62-2): Properties, Applications, and Market Insights

2,4-Dichloro-5-nitrobenzoic acid (CAS No. 19861-62-2) is a versatile organic compound widely used in pharmaceutical, agrochemical, and specialty chemical industries. Its molecular formula is C₇H₃Cl₂NO₄, and it features a benzoic acid core substituted with two chlorine atoms and a nitro group. This unique structure contributes to its reactivity, making it a valuable intermediate in synthetic chemistry.

The physical and chemical properties of 2,4-dichloro-5-nitrobenzoic acid include a melting point range of 160–165°C and moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO). Its nitrobenzoic acid derivative nature enhances its utility in electrophilic aromatic substitution reactions, a topic frequently searched by chemistry students and researchers. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact.

In the pharmaceutical sector, 2,4-dichloro-5-nitrobenzoic acid serves as a key building block for active pharmaceutical ingredients (APIs). For example, it is used in the synthesis of antifungal and antibacterial agents, aligning with the growing demand for novel antimicrobials due to rising antibiotic resistance—a hot topic in healthcare. Researchers often search for "nitrobenzoic acid derivatives in drug discovery" to explore its potential further.

Agrochemical applications of CAS 19861-62-2 include its role in developing herbicides and plant growth regulators. With the global focus on sustainable agriculture, queries like "chloronitrobenzoic acid in crop protection" have surged. The compound’s ability to modify plant metabolic pathways makes it valuable for creating next-generation agrochemicals with lower environmental persistence.

The market for 2,4-dichloro-5-nitrobenzoic acid is expanding, driven by its demand in Asia-Pacific pharmaceutical and agrochemical hubs. Industry reports highlight its steady CAGR (Compound Annual Growth Rate), with suppliers emphasizing high-purity grades for research and industrial use. Searches for "buy 2,4-dichloro-5-nitrobenzoic acid" often lead to specialized chemical distributors offering tailored solutions.

From a regulatory standpoint, proper handling and storage of 2,4-dichloro-5-nitrobenzoic acid are critical, though it is not classified as hazardous under standard guidelines. Safety data sheets (SDS) recommend using personal protective equipment (PPE) during lab work, a detail frequently queried by laboratory professionals.

Innovations in catalysis have opened new avenues for derivatizing 19861-62-2. For instance, palladium-catalyzed cross-coupling reactions of its dichloronitrobenzene moiety are gaining traction in materials science, particularly for conductive polymers—a trending area in renewable energy research. Keywords like "nitrobenzoic acid in polymer synthesis" reflect this interdisciplinary interest.

Analytical techniques such as HPLC and NMR are essential for characterizing 2,4-dichloro-5-nitrobenzoic acid purity. Method development for its quantification in complex matrices is another common search topic, especially among quality control analysts in chemical manufacturing.

In summary, 2,4-Dichloro-5-nitrobenzoic acid (CAS No. 19861-62-2) bridges multiple industries through its synthetic versatility. Its alignment with sustainability trends, coupled with its role in addressing global health and agricultural challenges, ensures its relevance in future research and commercial applications.